Cas no 57057-60-0 (Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester)
57057-60-0 structure
Product Name:Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester
CAS No:57057-60-0
MF:C11H13ClO3
MW:228.672122716904
CID:379638
PubChem ID:302721
Update Time:2025-04-19
Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester
- ethyl 2-(2-chloro-6-methylphenoxy)acetate
- AC1L7154
- NSC190432
- NSC-190432
- Aceticacid, (2-chloro-6-methylphenoxy)-, ethyl ester (9CI)
- NSC 190432
- 57057-60-0
- DTXSID20307225
-
- Inchi: 1S/C11H13ClO3/c1-3-14-10(13)7-15-11-8(2)5-4-6-9(11)12/h4-6H,3,7H2,1-2H3
- InChI Key: FIIITIRQQDNNIH-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C)=C1OCC(=O)OCC
Computed Properties
- Exact Mass: 228.05539
- Monoisotopic Mass: 228.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.174
- Boiling Point: 298.3°C at 760 mmHg
- Flash Point: 117.4°C
- Refractive Index: 1.511
- PSA: 35.53
- LogP: 2.59030
Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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